Cas no 65202-53-1 (3-iodopyridazine)

3-iodopyridazine structure

Product Name:3-iodopyridazine

CAS No:65202-53-1

MF:C₄H₃IN₂

MW:205.984492540359

MDL:MFCD18412802

CID:1011766

PubChem ID:11298682

Update Time:2025-04-20

3-iodopyridazine Chemical and Physical Properties

Names and Identifiers

- 3-iodo-Pyridazine
- 3-Iodopyridazine
- Pyridazine, 3-iodo-
- SCHEMBL3134692
- DA-03912
- HS-8172
- 65202-53-1
- SB38136
- DTXSID801316795
- SY273834
- CS-0341443
- EN300-189018
- MFCD18412802
- G62650
- NNXBSBHTRNCQQS-UHFFFAOYSA-N
- AKOS022187431
- 3-iodopyridazine
- MDL： MFCD18412802
- Inchi： 1S/C4H3IN2/c5-4-2-1-3-6-7-4/h1-3H
- InChI Key： NNXBSBHTRNCQQS-UHFFFAOYSA-N
- SMILES： IC1=CC=CN=N1

Computed Properties

Exact Mass: 205.93369
Monoisotopic Mass: 205.93410g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 57.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 25.8Å²

Experimental Properties

PSA: 25.78

3-iodopyridazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	I719495-250mg	3-Iodopyridazine	65202-53-1		250mg	$ 173.00	2023-09-07
TRC	I719495-2.5g	3-Iodopyridazine	65202-53-1		2.5g	$ 1369.00	2023-09-07
Chemenu	CM278256-1g	3-Iodopyridazine	65202-53-1	95%	1g	$366	2023-03-07
Chemenu	CM278256-5g	3-Iodopyridazine	65202-53-1	95%	5g	$1098	2023-03-07
Chemenu	CM278256-10g	3-Iodopyridazine	65202-53-1	95%	10g	$1629	2023-03-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0573-1g	3-Iodo-pyridazine	65202-53-1	96%	1g	5919.34CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0573-5g	3-Iodo-pyridazine	65202-53-1	96%	5g	23490.77CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0573-500mg	3-Iodo-pyridazine	65202-53-1	96%	500mg	3383.69CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0573-250mg	3-Iodo-pyridazine	65202-53-1	96%	250mg	2111.63CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0573-100mg	3-Iodo-pyridazine	65202-53-1	96%	100mg	1484.07CNY	2021-05-08

3-iodopyridazine Production Method

Production Method 1

289-80-5

65202-53-1

950890-11-6

Reaction Conditions

1.1 Reagents: (T-4)-Dichloro(N1,N1,N2,N2-tetramethyl-1,2-ethanediamine-κN1,κN2)cadmium , Piperidine, 2,2,6,6-tetramethyl-, lithium salt (1:1) Solvents: Tetrahydrofuran ; 2 h, rt
1.2 Reagents: Iodine Solvents: Tetrahydrofuran ; overnight, rt

Reference

: Deprotonative cadmation of functionalized aromatics

L'Helgoual'ch, Jean-Martial; Bentabed-Ababsa, Ghenia; Chevallier, Floris; Yonehara, Mitsuhiro; Uchiyama, Masanobu; et al, Chemical Communications (Cambridge, 2008, (42), 5375-5377

Production Method 2

289-80-5

65202-53-1

950890-11-6

Reaction Conditions

1.1 Reagents: Butyllithium , 2,2,6,6-Tetramethylpiperidine Solvents: Tetrahydrofuran , Hexane ; 0 °C
1.2 Reagents: (T-4)-Dichloro(N1,N1,N2,N2-tetramethyl-1,2-ethanediamine-κN1,κN2)cadmium ; 15 min, 0 °C
1.3 2 h, rt
1.4 Reagents: Iodine Solvents: Tetrahydrofuran ; overnight, rt

Reference

: Synthesis of 2,5-diiodopyrazine by deprotonative dimetalation of pyrazine

L'Helgoual'ch, Jean-Martial; Bentabed-Ababsa, Ghenia; Chevallier, Floris; Derdour, Aicha; Mongin, Florence, Synthesis, 2008, (24), 4033-4035

Production Method 3

290-37-9

65202-53-1

950890-12-7

950890-11-6

Reaction Conditions

1.1 Reagents: Butyllithium , N,N,N′,N′-Tetramethylethylenediamine , 2,2,6,6-Tetramethylpiperidine , Dichloro(N,N,N′,N′-tetramethylethylenediamine)zinc Solvents: Tetrahydrofuran , Hexane ; 10 min, 0 °C
1.2 2 h, reflux
1.3 Reagents: Iodine Solvents: Tetrahydrofuran ; overnight, reflux
1.4 Reagents: Sodium thiosulfate Solvents: Water

Reference

: Lithium-Mediated Zincation of Pyrazine, Pyridazine, Pyrimidine, and Quinoxaline

Seggio, Anne; Chevallier, Floris; Vaultier, Michel; Mongin, Florence, Journal of Organic Chemistry, 2007, 72(17), 6602-6605

3-iodopyridazine Raw materials

3-iodopyridazine Preparation Products

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